N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-5-nitro-2-furamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C18H11ClN4O4/c19-12-6-5-10(20-18(24)15-7-8-16(27-15)23(25)26)9-11(12)17-21-13-3-1-2-4-14(13)22-17/h1-9H,(H,20,24)(H,21,22)
• InChI Key: VIZWPTZAZLVHPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CC=C(O4)[N+](=O)[O-])Cl
• Molecular Formula: C18H11ClN4O4
• Molecular Weight: 382.8 g/mol

Description

N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-5-nitro-2-furamide , also known by its chemical formula C₁₇H₂₁N₃ , is a semiconducting organic molecule. It features a π-conjugated polycyclic system and acts as a strong electron donor. This compound finds applications in various fields, including organic thin film transistors (OTFTs), polymeric solar cells (PSCs), and organic light-emitting diodes (OLEDs) .

Molecular Structure Analysis

The molecular structure of This compound consists of a benzimidazole ring, a chlorophenyl group, and a furan ring. The nitrogen atoms in the benzimidazole moiety contribute to its electron-donating properties, which are crucial for its applications in electronic devices .

Chemical Reactions Analysis

As an electron donor, this compound can participate in various chemical reactions. It may undergo reduction reactions or serve as a dopant in n-channel OTFTs and solar cells. Further studies would elucidate its reactivity and potential applications .

Physical And Chemical Properties Analysis

• Melting Point : Approximately 105-110°C .
• Conductivity : Conductivity of 2 × 10⁻³ S/cm as a dopant .

Mechanism of Action

The exact mechanism of action for N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]-5-nitro-2-furamide remains an area of ongoing research. Its role in electronic devices likely involves charge transport, energy levels, and intermolecular interactions. Investigating its behavior in specific contexts would provide deeper insights .